Cas no 268733-63-7 ((2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid)

• Product Name: (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CAS No: 268733-63-7
• MF: C₃₂H₂₅NO₄
• MW: 487.545208692551
• MDL: MFCD02094462
• CID: 253861
• PubChem ID: 7010378
• Update Time: 2025-06-07

(2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenepropanoicacid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(aR)-
• Fmoc-3-(9-anthryl)-D-alanine
• Fmoc-D-9-Anthrylalanine
• Fmoc-D-Anthrylalanine
• 3-anthracen-9-yl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-alanine
• (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• MFCD02094462
• J-016580
• (2R)-3-(9-anthryl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• PS-12157
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(anthracen-9-yl)propanoicacid
• (2R)-3-anthracen-9-yl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• CS-0439410
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(anthracen-9-yl)propanoic acid
• AKOS026674293
• 268733-63-7
• E70620
• (2R)-3-(anthracen-9-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-D-9-anthrylalanine (Fmoc-D-Ala(9-Anth)-OH)
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(anthracen-9-yl)propanoic acid

• MDL： MFCD02094462
• Inchi： 1S/C32H25NO4/c34-31(35)30(18-28-22-11-3-1-9-20(22)17-21-10-2-4-12-23(21)28)33-32(36)37-19-29-26-15-7-5-13-24(26)25-14-6-8-16-27(25)29/h1-17,29-30H,18-19H2,(H,33,36)(H,34,35)/t30-/m1/s1
• InChI Key： OGLRHZZGDZRSHK-SSEXGKCCSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C2C=CC=CC=2C=C2C=CC=CC=12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 487.17800
• Monoisotopic Mass: 487.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.311
• Boiling Point: 756.3°Cat760mmHg
• Flash Point: 411.2°C
• Refractive Index: 1.702
• PSA: 75.63000
• LogP: 6.91830

(2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid Security Information

• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid

Introduction to (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid (CAS No. 268733-63-7)

(2R-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 268733-63-7, represents a pinnacle of molecular design, combining the structural complexity of anthryl and fluorenylmethoxycarbonyl groups with a propanoic acid backbone. The unique stereochemistry and functionalization make it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The compound's structure is characterized by a chiral center at the 2R position, which is critical for its biological activity. The presence of the anthryl group (C₈H₅) at the 3-position introduces aromaticity and potential electronic properties that can influence its interactions with biological targets. Meanwhile, the fluorenylmethoxycarbonyl (Fmoc) group at the 2-position serves as a protecting group in peptide synthesis and can also modulate the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing molecules with enhanced binding affinity and selectivity for biological targets. The combination of anthryl and fluorenylmethoxycarbonyl moieties in (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid makes it an attractive scaffold for drug discovery. Studies have shown that such structures can exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in metabolic disorders and cancer.

One of the most compelling aspects of this compound is its potential application in the development of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is often a key strategy in drug design. The bulky aromatic groups in (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid can effectively occupy the active sites of proteases, leading to strong binding interactions. This has been demonstrated in several preclinical studies where analogs of this compound have shown inhibitory activity against target proteases with high specificity.

The stereochemistry at the chiral center is another critical factor that contributes to the compound's efficacy. The (2R) configuration has been found to enhance binding affinity and reduce off-target effects compared to other stereoisomers. This is particularly important in drug development, where selectivity is paramount to minimize side effects. The precise stereochemical control achieved through synthetic methods allows for the optimization of pharmacological properties.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing this molecule with high fidelity. These methods not only improve yield but also allow for rapid screening of analogs, facilitating the discovery of more potent and selective drug candidates.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and optoelectronics. The anthryl and fluorenylmethoxycarbonyl groups are known for their photophysical properties, making them suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Research is ongoing to explore how modifications to this core structure can enhance these properties further.

In conclusion, (2R)-3-(9-anthryl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid represents a significant advancement in molecular design with potential applications across multiple disciplines. Its unique structural features, including the chiral center, anthryl group, and fluorenylmethoxycarbonyl moiety, make it a versatile scaffold for drug discovery and materials science. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.